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Compound Name:
1-carboxylate

Cat. No.: B068324

An In-depth Technical Guide to Tert-butyl 4-methylenepiperidine-1-carboxylate

Introduction

Tert-butyl 4-methylenepiperidine-1-carboxylate, also commonly known as 1-Boc-4-
methylenepiperidine, is a heterocyclic organic compound featuring a piperidine ring
functionalized with a methylene group and protected by a tert-butoxycarbonyl (Boc) group.[1][2]
This molecule is a versatile and valuable building block in modern organic synthesis,
particularly within the realms of medicinal chemistry and drug development.[1] Its unique
structural features, including the exocyclic double bond and the stable Boc protecting group,
make it an ideal starting material for the synthesis of a wide array of complex piperidine
derivatives.[1][3] These derivatives are integral components of numerous biologically active
compounds and approved pharmaceutical agents.[1] This technical guide provides a
comprehensive overview of the properties, structure, synthesis, and applications of tert-butyl
4-methylenepiperidine-1-carboxylate for researchers, scientists, and professionals in drug
development.

Chemical Structure and Properties

The structure of tert-butyl 4-methylenepiperidine-1-carboxylate is characterized by a six-
membered piperidine ring. The nitrogen atom is protected by a tert-butoxycarbonyl (Boc) group,
a common protecting group in peptide synthesis and organic chemistry that is stable under
various reaction conditions but can be readily removed under acidic conditions.[1] A key feature
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is the exocyclic methylene group at the C4 position of the piperidine ring, which serves as a
reactive handle for various chemical transformations.

Chemical Structure of Tert-butyl 4-methylenepiperidine-1-carboxylate
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Caption: 2D representation of Tert-butyl 4-methylenepiperidine-1-carboxylate.

Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below. This data is
essential for handling, storage, and application in experimental settings.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b068324?utm_src=pdf-body-img
https://www.benchchem.com/product/b068324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 159635-49-1 [1][4][5][6]
Molecular Formula C11H19NO2 [1][2][4]16]
Molecular Weight 197.27 g/mol [2][41[6]
Appearance Colorl.ess' to slightly yellow (1]

clear liquid
Boiling Point 80 °C @ 1 mmHg [1]
Density 0.97 -1 g/mL [1107]
Refractive Index (n20D) 1.46 [1]

Purity

>96% (GC)

[1]5]

Storage Temperature

2 - 8 °C, under inert gas

(Nitrogen or Argon)

[1](7]

pKa

-1.41 £ 0.20 (Predicted)

[7]

InChl Key

PDTZMULNKGUIEJ-
UHFFFAOYSA-N

[5]

Experimental Protocols

The reactivity of the exocyclic double bond and the utility of the Boc-protected nitrogen make

this compound a staple in synthetic chemistry. Below is a representative experimental protocol

for its synthesis.

Synthesis of Tert-butyl 4-methylenepiperidine-1-

carboxylate

A common method for synthesizing the title compound involves the base-mediated elimination

of a suitable leaving group from the corresponding 4-substituted piperidine precursor. The

following protocol is adapted from a patented procedure.[8]

Reaction Scheme:
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tert-Butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate — tert-Butyl 4-
methylenepiperidine-1-carboxylate

Materials and Reagents:

tert-Butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate (starting material)
Potassium tert-butoxide (t-BuOK)

Anhydrous N,N-Dimethylformamide (DMF)

Nitrogen gas (for inert atmosphere)

Ethyl acetate

Water

Brine

Procedure:

Dissolve tert-butyl 4-(((methylsulfonyl)oxy)methyl)piperidine-1-carboxylate (100 g, 340 mmol)
in anhydrous DMF (500 mL) in a reaction flask at room temperature.[8]

Establish an inert atmosphere by purging the flask with nitrogen gas.[3]
Cool the solution to a temperature between 0-10 °C using an ice bath.[8]

Add potassium tert-butoxide (t-BuOK) (57.2 g, 510 mmol) to the cooled solution in portions,
ensuring the temperature remains controlled.[8]

After the addition is complete, heat the reaction mixture to 50-60 °C and stir for 1 hour.[8]
Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC-MS).
Upon completion, cool the mixture to room temperature.[8]

Perform an aqueous workup by adding 1500 mL of water and extracting the product with
ethyl acetate.
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e Wash the combined organic layers with water and then brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure to yield the crude product.

 Purify the residue via vacuum distillation or column chromatography to obtain pure tert-butyl
4-methylenepiperidine-1-carboxylate.

Spectroscopic Data (*H-NMR):

e 1H-NMR (CDCls, & in ppm): 4.73 (2H, s), 3.41 (4H, t), 2.17 (4H, ), 1.46 (9H, s).[8]
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Caption: Workflow for the synthesis of Tert-butyl 4-methylenepiperidine-1-carboxylate.[8]
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Applications in Drug Discovery and Development

This compound is not typically an active pharmaceutical ingredient itself but rather a crucial
intermediate. Its structural motifs are found in a variety of therapeutic agents.

Role as a Versatile Intermediate: The primary application lies in its use as a precursor for more
complex molecules in drug discovery.[1] The exocyclic methylene group is particularly useful
for various addition reactions, while the Boc-protected nitrogen allows for selective deprotection
and further functionalization.

o Synthesis of Piperidine Derivatives: It is a key starting material for creating substituted
piperidines, a privileged scaffold in medicinal chemistry due to its favorable pharmacokinetic
properties.[1]

o Key Intermediate for Vandetanib: It is a documented intermediate in the synthesis of
Vandetanib, a tyrosine kinase inhibitor used in the treatment of certain types of thyroid
cancer.[3]

o General Research Chemical: Its stability and reactivity profile make it a useful tool for
developing novel compounds in pharmaceuticals and materials science.[1][9]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.chemimpex.com/products/43449
https://www.chemimpex.com/products/43449
https://www.atlantis-press.com/article/25840592.pdf
https://www.chemimpex.com/products/43449
https://www.pharmaffiliates.com/en/159635-49-1-tert-butyl-4-methylenepiperidine-1-carboxylate-pa270020871.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tert-butyl
4-methylenepiperidine-1-carboxylate

Heck Reaction Michael Addition Hydro_borgtion- Ozonolysis
Oxidation

4-Hydroxymethyl- N-Boc-4-piperidone
piperidines [19]

Aryl/Vinyl Piperidines Functionalized Piperidines

Click to download full resolution via product page

Caption: Synthetic utility of Tert-butyl 4-methylenepiperidine-1-carboxylate in drug
discovery.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed.

e Hazard Statements: May be harmful if swallowed (H302), cause skin irritation (H315), cause
serious eye irritation (H319), be harmful if inhaled (H332), and may cause respiratory
irritation (H335).[5]

o Precautionary Measures: Use only in a well-ventilated area.[10] Wear protective gloves,
clothing, and eye/face protection.[5][11] Avoid breathing dust, fumes, gas, mist, vapors, or
spray.[5] Wash hands and any exposed skin thoroughly after handling.[10]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][10]
Recommended storage is at 2-8 °C.[1]

Conclusion

Tert-butyl 4-methylenepiperidine-1-carboxylate is a high-value chemical intermediate with
significant applications in synthetic organic chemistry and pharmaceutical development. Its
well-defined structure and predictable reactivity allow for the efficient construction of complex
molecular architectures, particularly those containing the piperidine scaffold. The information
provided in this guide offers a technical foundation for researchers and scientists to effectively
utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b068324#tert-butyl-4-methylenepiperidine-1-
carboxylate-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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